Cas no 26761-45-5 (GLYCIDYL NEODECANOATE, MIXTURE OF BRANCHED ISOMERS)

• Product Name: GLYCIDYL NEODECANOATE, MIXTURE OF BRANCHED ISOMERS
• CAS No: 26761-45-5
• MF: C₁₃H₂₄O₃
• MW: 228.327864646912
• CID: 95361
• PubChem ID: 33600
• Update Time: 2025-11-02

GLYCIDYL NEODECANOATE, MIXTURE OF BRANCHED ISOMERS Chemical and Physical Properties

Names and Identifiers

• GLYCIDYL NEODECANOATE, MIXTURE OF BRANCHED ISOMERS
• 2,3-EPOXYPROPYL NEODECANOATE
• OXIRAN-2-YLMETHYL 2-ETHYL-2,5-DIMETHYLHEXANOATE
• 2,3-Epoxypropylneodecanoat
• CarduraE10
• Glycidyl ester of of Versatic acid
• glycidylesterofneodecanoicacid
• glycidylneodecanoate
• glydexxn10
• Neodecanoicacid,2,3-epoxypropylester
• Neodecanoicacid,oxiranylmethylester
• Oxyranylmethyl neododecanoate
• Glycidyl 2,2-dimethyloctanoate
• SCHEMBL284419
• QQWAKSKPSOFJFF-UHFFFAOYSA-N
• Cardura E 10P
• NS00073841
• Glydexx N 10
• 5V72X484L7
• Glycidyl neodecanoate
• neodecanoic acid, oxiranylmethyl ester;oxiran-2-ylmethyl 2,2-dimethyloctanoate;neodecanoic acid, oxiranylmethyl ester oxiran-2-ylmethyl 2,2-dimethyloctanoate
• Epoxide 248
• Cardura E 10
• Neodecanoic acid, 2,3-epoxypropyl ester
• Cardura E 10S
• 52636-92-7
• EC 247-979-2
• UNII-5V72X484L7
• 1-Propanol, 2,3-epoxy-, neodecanoate
• CARDURA E-10
• Q27262920
• DTXSID20275056
• 26761-45-5
• EINECS 247-979-2
• oxiran-2-ylmethyl 2,2-dimethyloctanoate
• Neodecanoic acid, 2-oxiranylmethyl ester
• Glycidyl ester of neodecanoic acid
• CCRIS 2627
• GLYCIDYL NEODECANOATE, MIXTURE OF BRANCHED ISOMERS
• glycidylneodecanoate,mixtureofbranchedisome

• Inchi： 1S/C13H24O3/c1-4-5-6-7-8-13(2,3)12(14)16-10-11-9-15-11/h11H,4-10H2,1-3H3
• InChI Key： QQWAKSKPSOFJFF-UHFFFAOYSA-N
• SMILES： O1CC1COC(C(C)(C)CCCCCC)=O

Computed Properties

• Exact Mass: 228.17300
• Monoisotopic Mass: 228.17254462g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 9
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 38.8Ų

Experimental Properties

• Density: 0.966 g/mL at 25 °C(lit.)
• Boiling Point: 310.14°C (rough estimate)
• Flash Point: 113 °C
• Refractive Index: n20/D 1.444(lit.)
• Stability/Shelf Life: Stable. Combustible. Reacts vigorously with strong oxidizing agents, acids, curing agents.
• PSA: 38.83000
• LogP: 2.92500
• Solubility: 70mg/L at 20℃

GLYCIDYL NEODECANOATE, MIXTURE OF BRANCHED ISOMERS Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• RTECS：QO7800000
• Hazardous Material Identification：
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters

Additional information on GLYCIDYL NEODECANOATE, MIXTURE OF BRANCHED ISOMERS

Comprehensive Overview of GLYCIDYL NEODECANOATE (CAS No. 26761-45-5): Properties, Applications, and Industry Trends

GLYCIDYL NEODECANOATE, a versatile chemical compound with the CAS number 26761-45-5, is widely recognized for its unique molecular structure and functional properties. This mixture of branched isomers is particularly valued in industrial applications due to its epoxy and ester functionalities. The compound's ability to enhance material performance has made it a critical component in coatings, adhesives, and polymer modifications.

In recent years, the demand for GLYCIDYL NEODECANOATE has surged, driven by its role in sustainable material development. Researchers and manufacturers are increasingly focusing on eco-friendly alternatives, and this compound's compatibility with bio-based polymers aligns with global trends toward greener chemistry. Keywords such as "epoxy functionalized esters" and "high-performance coating additives" frequently appear in industry discussions, reflecting its growing relevance.

The chemical structure of GLYCIDYL NEODECANOATE features a reactive epoxy group attached to a neodecanoate backbone, which contributes to its exceptional adhesion and cross-linking capabilities. This makes it ideal for formulations requiring durability and resistance to environmental stressors. Common queries like "how does glycidyl neodecanoate improve coating flexibility?" highlight user interest in its mechanistic advantages.

From an industrial perspective, GLYCIDYL NEODECANOATE is often utilized in automotive and aerospace coatings, where thermal stability and corrosion resistance are paramount. Its branched isomer mixture ensures uniform dispersion in matrix systems, a topic frequently explored in technical forums. Searches for "glycidyl neodecanoate vs. linear analogs" underscore the comparative advantages of its isomer blend.

Innovations in polymer science have further expanded the applications of CAS 26761-45-5. For instance, its incorporation into UV-curable resins addresses the need for energy-efficient curing processes. Discussions around "low-VOC epoxy modifiers" often cite this compound as a viable solution, aligning with regulatory shifts toward reduced emissions.

Quality control and handling of GLYCIDYL NEODECANOATE are critical to ensuring optimal performance. Analytical techniques such as GC-MS and FTIR are routinely employed to verify the composition of the isomer mixture. FAQs like "how to stabilize glycidyl neodecanoate during storage?" reflect practical concerns among end-users.

Looking ahead, the role of GLYCIDYL NEODECANOATE in smart materials and nanotechnology is gaining traction. Its potential in self-healing coatings and conductive polymers is a hot topic in research circles, with search terms like "advanced functional materials glycidyl esters" trending in academic databases.

In summary, GLYCIDYL NEODECANOATE (26761-45-5) stands at the intersection of innovation and practicality. Its multifaceted applications, coupled with evolving industry needs, ensure its continued prominence in specialty chemicals. By addressing common queries and leveraging its branched isomer synergy, this compound remains a cornerstone of modern material science.